Cas no 1287-38-3 (1,1''-Biferrocene)
1,1''-Biferrocene structure
Product Name:1,1''-Biferrocene
CAS No:1287-38-3
MF:C20H18Fe2
MW:370.046927928925
CID:145772
PubChem ID:11984633
Update Time:2025-04-19
1,1''-Biferrocene Chemical and Physical Properties
Names and Identifiers
-
- 1,1''-Biferrocene
- ILDGEDCDTIJNHV-UHFFFAOYSA-N
- 1287-38-3
-
- Inchi: 1S/C10H8.2C5H5.2Fe/c1-2-6-9(5-1)10-7-3-4-8-10;2*1-2-4-5-3-1;;/h1-8H;2*1-5H;;/q-6;2*-1;;
- InChI Key: CEMHVYUXQJEPPO-UHFFFAOYSA-N
- SMILES: [Fe].[Fe].[C-]1([CH-][CH-][CH-][CH-]1)[C-]1C=CC=C1.[CH-]1C=CC=C1.[CH-]1C=CC=C1
Computed Properties
- Exact Mass: 364.00448
- Monoisotopic Mass: 370.010735
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 322
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
Experimental Properties
- Boiling Point: 191.6°C at 760 mmHg
- Flash Point: 50.4°C
- PSA: 0
1,1''-Biferrocene Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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